7-Fluoro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine

• IUPAC Name: 7-fluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• InChI: InChI=1S/C9H11FN2/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11-12H,3-4,6H2
• InChI Key: NNXGSKKLUSOLHT-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(CN1)C=C(C=C2)F
• Molecular Formula: C9H11FN2
• DSSTOX Substance ID: DTXSID30649668
• Molecular Weight: 166.20 g/mol
• CAS No.: 886366-21-8

Description

7-Fluoro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine (also known as 7-Fluoro-THBD) is a synthetic compound that has recently been studied for its potential therapeutic applications in medical research. It is a fluoro-substituted heterocyclic compound that belongs to the diazepine class of compounds and has been found to possess several interesting biological activities. 7-Fluoro-THBD has been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

Heterocyclic Chemistry and Biological Efficacy

The exploration of 2,3-Benzodiazepines, including compounds like 7-Fluoro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine, underscores their significance in medicinal chemistry. These compounds, through bioisosteric replacement, yield new diazepine derivatives with potential as novel treatments for diseases currently lacking effective remedies, including certain cancer types. Research emphasizes the synthesis of these heterocyclic compounds for their prospective antibacterial applications, particularly against multi-resistant pathogens, showcasing their broad therapeutic potential (Földesi, Volk, & Milen, 2018).

Synthetic Utilities and Pharmaceutical Applications

The synthesis of benzodiazepines from o-phenylenediamines presents a methodological framework for producing various pharmacologically relevant compounds, including this compound. This approach highlights the chemical versatility and utility of benzodiazepines in developing drugs with potential antibacterial, antifungal, and anticancer applications, further illustrating the chemical ingenuity behind creating these bioactive molecules (Ibrahim, 2011).

Benzodiazepine Derivatives and Biological Activities

The synthesis and study of 1,4-diazepine derivatives reveal their significant biological activities, including antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer effects. This underlines the pharmaceutical importance of benzodiazepine derivatives, such as this compound, in developing new therapeutic agents (Rashid et al., 2019).

Environmental Impact and Transformation

Research into benzodiazepines also covers their environmental occurrence, fate, and transformation. Studies on benzodiazepine derivatives, including those similar to this compound, in water treatment processes reveal their persistence and the challenges in removing them from the environment. This highlights the importance of understanding the ecological impact of pharmaceuticals and developing more effective removal strategies to combat pollution (Kosjek et al., 2012).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statement "Corrosion". It is recommended to handle the compound with appropriate safety measures.